Cas no 59298-42-9 (Butanedioic acid,mono[2-[(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)methoxy]ethyl] ester)

• Product Name: Butanedioic acid,mono[2-[(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)methoxy]ethyl] ester
• CAS No: 59298-42-9
• MF: C₁₂H₁₅N₅O₆
• MW: 325.277402162552
• CID: 335379
• PubChem ID: 136096012
• Update Time: 2025-04-19

Butanedioic acid,mono[2-[(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)methoxy]ethyl] ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,mono[2-[(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)methoxy]ethyl] ester
• 9-{2-(3-carboxypropionyloxy)ethoxymethyl}guanine
• 9-(2-(3-carboxypropionyloxy)ethoxymethyl)guanine
• 9-{2-(3-carboxypropionyloxy)ethoxymethyl} guanine
• DTXSID201146304
• 1-[2-[(2-Amino-1,6-dihydro-6-oxo-9H-purin-9-yl)methoxy]ethyl] butanedioate
• 59298-42-9
• SCHEMBL8842958
• CHEMBL1205839
• 9-(2-(3-carboxypropionyloxy)ethoxymethyl) guanine
• RTKIXOQNORJYCY-UHFFFAOYSA-N

• Inchi： 1S/C12H15N5O6/c13-12-15-10-9(11(21)16-12)14-5-17(10)6-22-3-4-23-8(20)2-1-7(18)19/h5H,1-4,6H2,(H,18,19)(H3,13,15,16,21)
• InChI Key： RTKIXOQNORJYCY-UHFFFAOYSA-N
• SMILES： O(CCOC(CCC(=O)O)=O)CN1C=NC2C(NC(N)=NC1=2)=O

Computed Properties

• Exact Mass: 325.10223322g/mol
• Monoisotopic Mass: 325.10223322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 158Ų